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Compound Name: (+/-)-Carvone-d4

Cat. No.: B13856165

Get Quote

This guide provides a detailed, step-by-step protocol for the safe and compliant disposal of

(+/-)-Carvone-d4. Designed for researchers, scientists, and drug development professionals,

this document moves beyond simple instructions to explain the causality behind each

procedural step, ensuring a culture of safety and regulatory adherence in your laboratory.

Immediate Safety Briefing: Understanding the
Hazard Profile
Before handling or disposing of any chemical, a thorough understanding of its intrinsic hazards

is paramount. (+/-)-Carvone-d4, a deuterated form of the naturally occurring monoterpenoid,

shares the fundamental hazard profile of its non-deuterated parent compound. The primary

risks are associated with its combustible nature, potential for skin sensitization, and

environmental toxicity.

While deuterium is a stable, non-radioactive isotope, its presence does not render the molecule

inert.[1] The fundamental chemical properties that dictate its hazard classification remain.

Therefore, (+/-)-Carvone-d4 must be treated as hazardous chemical waste and must never be

disposed of via standard laboratory drains or in regular trash.[2][3]
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Table 1: Physicochemical and Hazard Properties of Carvone

Property Value Source(s)

Chemical Formula C₁₀H₁₀D₄O N/A (Derived)

Molecular Weight ~154.24 g/mol N/A (Derived)

Appearance
Colorless to light yellow/pale

yellow clear liquid
[4]

Flash Point 97 °C / 206.6 °F [5]

Hazards

Skin Irritant, Eye Irritant, Skin

Sensitizer (May cause an

allergic skin reaction)

[4][6][7]

Environmental Hazard
Harmful to aquatic organisms

with long-lasting effects
[4]

| Incompatibilities | Strong oxidizing agents, strong reducing agents, alkaline metals, peroxides

|[7][8] |

The Significance of Deuteration in Waste Disposal
The key difference in (+/-)-Carvone-d4 is the substitution of four hydrogen atoms with

deuterium. This isotopic labeling is invaluable in metabolic and mechanistic studies due to the

kinetic isotope effect, which can slow metabolism.[1] For disposal purposes, this has one

critical implication:

No Change in Hazard Class: Deuteration does not alter the fundamental flammability,

toxicity, or environmental hazard classification of the carvone molecule.

Clear Labeling is Crucial: While not radioactive, the waste stream containing deuterated

compounds must be meticulously labeled as such.[1] This prevents accidental and improper

mixing with other waste streams and informs the disposal facility of its isotopic nature. Some

specialized recycling or recovery processes for deuterated solvents exist, although they are

not universally available.[9]
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Step-by-Step Disposal Protocol for (+/-)-Carvone-d4
This protocol is designed to comply with the regulations set forth by the Environmental

Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) and the

Occupational Safety and Health Administration (OSHA) Laboratory Standard.[3][10][11]

Step 1: Don Personal Protective Equipment (PPE)
Before handling the waste, ensure you are wearing appropriate PPE to prevent exposure.

Hand Protection: Wear chemically resistant gloves (e.g., Nitrile rubber, 0.4mm).[7]

Eye Protection: Use safety glasses with side shields or chemical splash goggles.

Skin and Body Protection: A standard laboratory coat is required. Ensure skin is not

exposed.

Step 2: Waste Segregation and Container Selection
Proper segregation is the cornerstone of safe and cost-effective chemical waste management.

[2][12]

Designate a Waste Stream: (+/-)-Carvone-d4 waste should be collected as Non-

Halogenated Organic Liquid Waste.

Select a Compatible Container:

Use a clean, leak-proof container made of a material compatible with carvone (e.g., glass

or polyethylene).[13]

The container must have a secure, screw-on cap.[14]

Ensure the container is not one that previously held an incompatible material, such as a

strong oxidizing agent.[14]

Prevent Mixing:Do NOT mix carvone waste with incompatible chemicals like strong acids,

bases, or oxidizing agents.[7] Also, avoid mixing it with halogenated solvent waste, as this

significantly increases disposal costs.[14]
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Step 3: Accurate and Compliant Waste Labeling
Proper labeling is a strict regulatory requirement and essential for safety.[15][16]

Affix a Hazardous Waste Label: Obtain a hazardous waste tag from your institution's

Environmental Health & Safety (EHS) department.

Complete the Label Information: The label must, at a minimum, include:

The words "Hazardous Waste".[15]

The full chemical name: "(+/-)-Carvone-d4". List any other constituents in the waste

container.

The specific hazard characteristics: "Combustible," "Skin Sensitizer," "Environmental

Hazard".

The accumulation start date (the date the first drop of waste is added to the container).[15]

Step 4: Accumulation and Storage in a Satellite
Accumulation Area (SAA)
Waste must be stored safely at or near the point of generation.[15][17]

Location: The waste container must be stored in a designated Satellite Accumulation Area

(SAA), which should be within the line of sight of the waste generator.[15]

Secondary Containment: Place the waste container in a secondary containment bin or tray to

contain any potential leaks or spills.

Storage Cabinet: As carvone is a combustible liquid, store the container within a flammable

storage cabinet.[15]

Keep Closed: The container must remain closed at all times except when actively adding

waste.[14]

Step 5: Final Disposal
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Laboratory personnel are prohibited from disposing of hazardous chemicals themselves.[2][3]

Monitor Waste Levels: Do not exceed 55 gallons of waste within your SAA.[17]

Request Pickup: Once the container is full or you are nearing the storage time limit (typically

90-180 days depending on your facility's generator status), contact your institution's EHS

department to arrange for a pickup.[15]

Professional Disposal: The EHS department will work with a licensed hazardous waste

disposal company to transport and dispose of the material in compliance with all federal,

state, and local regulations.[2][18] Common disposal methods include fuel blending or

incineration.[15]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of (+/-)-
Carvone-d4.
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Workflow for Proper Disposal of (+/-)-Carvone-d4

Preparation

Containment & Labeling

Accumulation & Disposal

Waste Generation
((+/-)-Carvone-d4)

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Select Compatible
Non-Halogenated Waste Container

Is container clean and
chemically compatible?

No

Step 3: Affix & Complete
Hazardous Waste Label

- Name: (+/-)-Carvone-d4
- Hazards: Combustible, Sensitizer

- Date

Yes

Step 4: Store in SAA
(Flammable Cabinet, Secondary Containment)

Step 5: Container Full?
Request EHS Pickup

Professional Disposal by
Licensed Vendor

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of (+/-)-Carvone-d4.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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